7-(2-hydroxy-3-(4-methoxyphenoxy)propyl)-8-((2-hydroxyethyl)amino)-1,3-dimethyl-3,7-dihydro-1H-purine-2,6-dione

Specification

• Molecular Formula: C19H25N5O6
• Molecular Weight: 419.4 g/mol
• IUPAC Name: 8-(2-hydroxyethylamino)-7-[2-hydroxy-3-(4-methoxyphenoxy)propyl]-1,3-dimethylpurine-2,6-dione
• Standard InChI: InChI=1S/C19H25N5O6/c1-22-16-15(17(27)23(2)19(22)28)24(18(21-16)20-8-9-25)10-12(26)11-30-14-6-4-13(29-3)5-7-14/h4-7,12,25-26H,8-11H2,1-3H3,(H,20,21)
• Standard InChI Key: KTVPUWIMBPTRCY-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C(=O)N(C1=O)C)N(C(=N2)NCCO)CC(COC3=CC=C(C=C3)OC)O

Introduction

7-(2-hydroxy-3-(4-methoxyphenoxy)propyl)-8-((2-hydroxyethyl)amino)-1,3-dimethyl-3,7-dihydro-1H-purine-2,6-dione is a complex organic compound belonging to the purine derivative class. This compound features a purine core, which is a bicyclic structure consisting of a fused imidazole and pyrimidine ring. The presence of various functional groups, including hydroxy, methoxy, and amino groups, contributes to its potential biological activity and reactivity.

Synthesis

The synthesis of 7-(2-hydroxy-3-(4-methoxyphenoxy)propyl)-8-((2-hydroxyethyl)amino)-1,3-dimethyl-3,7-dihydro-1H-purine-2,6-dione typically involves multi-step organic synthesis techniques. Common steps may include:

• Formation of the purine core.

• Introduction of the 2-hydroxy-3-(4-methoxyphenoxy)propyl group.

• Introduction of the 2-hydroxyethylamino group.

Specific synthetic routes may vary based on the desired purity and yield.

Biological Activity and Potential Applications

Purine derivatives are essential in various biological processes, including DNA and RNA synthesis. The unique functionalization of this compound suggests potential applications in fields such as:

• Pharmaceuticals: Due to its structural complexity and the presence of functional groups that can interact with biological systems.

• Biotechnology: Involving the study of its interactions with enzymes and receptors.

Further research is necessary to elucidate its specific mechanisms of action and therapeutic potential.

Comparison with Related Compounds

Compound Name	Molecular Formula	Notable Features
7-(2-hydroxy-3-(4-methoxyphenoxy)propyl)-8-((2-hydroxyethyl)amino)-1,3-dimethyl-3,7-dihydro-1H-purine-2,6-dione	Not specified	Complex purine derivative with potential biological activity
7-(2-hydroxyethyl)-1,3-dimethylpurine	Not specified	Simpler structure; potential for similar biological activity
8-Aminoadenosine	Not specified	Known for its role in cellular metabolism
2-Aminoadenosine	Not specified	Exhibits antiviral properties

These compounds illustrate the diversity within the purine derivative class while highlighting the unique functionalization present in the queried compound.

Future Research Directions

Understanding the interactions of 7-(2-hydroxy-3-(4-methoxyphenoxy)propyl)-8-((2-hydroxyethyl)amino)-1,3-dimethyl-3,7-dihydro-1H-purine-2,6-dione with biological systems is crucial for assessing its therapeutic potential. Further studies should focus on:

• Biochemical Assays: To elucidate its mechanisms of action.

• Pharmacokinetic Studies: To understand its absorption, distribution, metabolism, and excretion.

• Toxicity Studies: To assess its safety profile.

These studies will help in determining the compound's potential applications and limitations.